Cas no 1172747-39-5 (5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide)

• Product Name: 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide
• CAS No: 1172747-39-5
• MF: C₁₃H₁₄N₄O₅S
• MW: 338.339061260223
• CID: 6147427
• PubChem ID: 44072155
• Update Time: 2025-06-09

5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide
• 1172747-39-5
• AKOS024513876
• 5-(morpholinosulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide
• 5-morpholin-4-ylsulfonyl-N-pyrimidin-2-ylfuran-2-carboxamide
• F5570-0466

• Inchi： 1S/C13H14N4O5S/c18-12(16-13-14-4-1-5-15-13)10-2-3-11(22-10)23(19,20)17-6-8-21-9-7-17/h1-5H,6-9H2,(H,14,15,16,18)
• InChI Key： ZDLDCHIWRWYBIZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(NC2N=CC=CN=2)=O)O1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 338.06849073g/mol
• Monoisotopic Mass: 338.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide

Introduction to 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide (CAS No. 1172747-39-5)

5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide, identified by its CAS number 1172747-39-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its fused ring system, which includes a furan ring linked to a pyrimidine moiety, further functionalized with a morpholine-4-sulfonyl group and an amide moiety. The structural features of this molecule make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The furan ring in this compound contributes to its unique electronic properties and reactivity, which can be exploited in drug design. Furan derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in multiple ways. The pyrimidine ring, on the other hand, is a common scaffold in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The presence of both these heterocyclic systems in 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide suggests potential synergistic effects in biological activity.

The morpholine-4-sulfonyl group is another key feature of this compound that enhances its pharmacological profile. Morpholine derivatives are frequently incorporated into drugs due to their ability to improve solubility, bioavailability, and metabolic stability. The sulfonyl group further enhances the molecule's interaction with biological targets by providing additional hydrogen bonding opportunities and electrostatic interactions. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent research has highlighted the importance of multifunctional scaffolds in the development of next-generation therapeutics. The combination of a furan ring, a pyrimidine ring, and a morpholine-4-sulfonyl group in 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide aligns with this trend. Studies have shown that such multifunctional molecules can exhibit enhanced binding affinity and selectivity towards biological targets, leading to improved therapeutic efficacy. Additionally, the structural complexity of these compounds often results in better resistance profiles against enzymatic degradation, which is crucial for long-term therapeutic applications.

In the context of drug discovery, 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide has been investigated for its potential applications in several therapeutic areas. One notable area is antimicrobial therapy, where the compound has shown promising activity against resistant bacterial strains. The unique structural features of this molecule allow it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic pathways. Furthermore, the presence of the morpholine-4-sulfonyl group enhances its ability to penetrate bacterial cell membranes, improving its antimicrobial efficacy.

Another area of interest is cancer research, where 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide has been explored as a potential inhibitor of kinases and other enzymes involved in tumor growth and progression. The pyrimidine ring, in particular, is known to interact with ATP-binding sites on kinases, leading to inhibition of their activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing healthy cells, making it an attractive candidate for further development.

The pharmacokinetic properties of 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide have also been studied extensively. The morpholine sulfonyl group contributes to improved solubility and bioavailability, while the furan and pyrimidine rings enhance metabolic stability. These properties are critical for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Additionally, studies have shown that this compound exhibits low toxicity profiles in preclinical models, suggesting its potential for safe clinical use.

The synthesis of 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the furan derivative followed by functionalization with the pyrimidine ring. Subsequent introduction of the morpholine sulfonyl group completes the molecular structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity during these transformations.

The development of novel synthetic routes for complex molecules like 5-(morpholine-4-sulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide is an ongoing area of research. Innovations in synthetic methodology not only improve production efficiency but also open up new possibilities for structural modifications and derivatization. Such advancements are crucial for expanding the chemical space available for drug discovery and developing next-generation therapeutics.

In conclusion,5-(morpholine - 4 - sulfony l) - N - ( py rimidin - 2 - y l) furan - 2 - carboxam ide (CAS No . 1172747 - 39 - 5 ) is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique combination of heterocyclic systems , functional groups , and favorable pharmacokinetic properties make it an attractive candidate for further development . Ongoing research continues to uncover new applications for this molecule , particularly in antimicrobial therapy , cancer research , and other areas where multifunctional scaffolds are highly valued . As synthetic methodologies continue to evolve , it is expected that more derivatives will be developed , further expanding its therapeutic potential .